Cas no 126503-85-3 (N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline)

• Product Name: N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline
• CAS No: 126503-85-3
• MF: C₂₈H₂₈N₂
• MW: 392.535326957703
• CID: 4584277
• Update Time: 2025-05-21

N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline Chemical and Physical Properties

Names and Identifiers

• N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline

• Inchi： 1S/C28H28N2/c1-5-13-23(14-6-1)21-27(29-25-17-9-3-10-18-25)28(22-24-15-7-2-8-16-24)30-26-19-11-4-12-20-26/h1-20,27-30H,21-22H2
• InChI Key： YKJGRMFQAJPWSB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)C(NC1=CC=CC=C1)C(NC1=CC=CC=C1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline

Introduction to N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline (CAS No. 126503-85-3)

N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline, also known by its CAS registry number 126503-85-3, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of aromatic amines, characterized by its extended conjugation system and potential for versatile reactivity. Recent studies have highlighted its applications in advanced materials, drug discovery, and as a precursor for other specialized compounds.

The molecular structure of N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline features a central butane chain with phenyl groups attached at positions 1 and 4. The third position on the butane chain is substituted with a phenylamino group, while the second position is bonded to an aniline moiety. This arrangement creates a highly conjugated system, which is advantageous for electronic applications and photochemical properties. The compound's extended π-system allows for strong electronic interactions, making it a promising candidate for use in organic semiconductors and light-emitting diodes (OLEDs).

Recent research has focused on the synthesis and characterization of this compound. A study published in 2023 explored its synthesis via a multi-step process involving nucleophilic aromatic substitution and subsequent coupling reactions. The authors demonstrated that the compound can be synthesized with high yield under mild conditions, making it accessible for large-scale production. Furthermore, the compound's stability under thermal and photochemical conditions was evaluated, revealing its suitability for applications in high-performance materials.

In terms of applications, N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline has shown potential as a building block for constructing advanced materials. For instance, it has been used as a precursor for synthesizing polyaromatic hydrocarbons (PAHs), which are widely used in electronics due to their excellent electrical properties. Additionally, this compound has been investigated for its role in drug delivery systems. Researchers have found that its unique structure allows for controlled drug release mechanisms, making it a valuable component in pharmaceutical formulations.

The compound's electronic properties have also been studied extensively. A 2023 paper reported on its use as an active layer material in organic photovoltaic (OPV) devices. The study revealed that the compound exhibits high charge carrier mobility and efficient light absorption in the visible spectrum, making it a strong candidate for next-generation solar cells. Furthermore, its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and sensor technology.

In conclusion, N-[1,4-Diphenyl-3-(phenylamino)butan-2-yl]aniline (CAS No. 126503-85-3) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure and electronic properties make it an attractive candidate for applications in materials science, electronics, and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of advanced technologies.